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Abstract
Molybdenum(III) trichloride (MoCl₃), a compound of significant interest in inorganic chemistry

and materials science, serves as a critical precursor in the synthesis of a diverse array of

organometallic and coordination complexes. Its unique electronic structure and reactivity profile

have positioned it as a valuable catalyst and a building block for novel materials with

applications ranging from polymer chemistry to medicinal research. This guide provides an in-

depth exploration of the physical and chemical properties of MoCl₃, offering a technical

resource for researchers, scientists, and professionals in drug development. We will delve into

its structural chemistry, synthesis protocols, reactivity, and emerging applications, with a focus

on the underlying principles that govern its behavior.

Introduction: The Significance of Molybdenum in the
+3 Oxidation State
Molybdenum is a transition metal renowned for its ability to exist in a wide range of oxidation

states, from -2 to +6. This versatility is a cornerstone of its rich and varied chemistry.

Molybdenum(III), with its d³ electron configuration, presents a fascinating case study in

coordination chemistry and catalysis. Molybdenum(III) trichloride, the focus of this guide, is a

key entry point into the exploration of low-valent molybdenum chemistry. It is a dark red to

purple crystalline solid that is highly sensitive to air and moisture, a characteristic that

necessitates specialized handling techniques.[1][2] Understanding the fundamental properties
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of MoCl₃ is paramount for its effective utilization in both academic research and industrial

applications.

Fundamental Properties of Molybdenum(III)
Trichloride
A thorough understanding of the physical and chemical properties of MoCl₃ is essential for its

handling, storage, and application. These properties are summarized in the table below,

followed by a more detailed discussion.

Property Value

Chemical Formula MoCl₃

Molecular Weight 202.30 g/mol [1]

Appearance
Dark red, dark green to black, or purple

crystalline solid[1][3]

Density 3.58 g/cm³[1]

Melting Point Decomposes at 410 °C (770 °F; 683 K)[1]

Boiling Point Not applicable (decomposes)

Solubility

Insoluble in water, ethanol, diethyl ether, and

dilute hydrochloric acid.[1][4] Soluble in nitric

acid and sulfuric acid.[4]

Magnetic Susceptibility (χ) +43.0·10⁻⁶ cm³/mol[1]

Oxidation State +3[2]

Discussion of Properties:

The insolubility of MoCl₃ in water and common organic solvents like ethanol and diethyl ether is

a notable characteristic, suggesting a polymeric structure in the solid state.[1] Its solubility in

oxidizing acids like nitric acid and sulfuric acid indicates a chemical reaction rather than simple

dissolution. The compound's paramagnetic nature, as indicated by its positive magnetic
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susceptibility, is consistent with the presence of unpaired electrons in the d-orbitals of the

Mo(III) center.[1]

Structural Chemistry: The Polymorphism of MoCl₃
Molybdenum(III) trichloride is known to exist in at least two polymorphic forms, designated as

α-MoCl₃ and β-MoCl₃.[1] The existence of these different crystal structures has a significant

impact on the material's properties and reactivity.

The α-MoCl₃ Polymorph
The alpha form of Molybdenum(III) trichloride adopts a crystal structure analogous to that of

aluminum chloride (AlCl₃).[1] In this arrangement, the molybdenum atoms exhibit octahedral

coordination geometry, being surrounded by six chloride ions. These MoCl₆ octahedra share

edges to form a layered, two-dimensional network.[5] The crystal system is monoclinic,

belonging to the C2/m space group.[5] The layered nature of α-MoCl₃ is a key feature,

influencing its physical properties and its potential for intercalation chemistry. Within this

structure, the Mo-Cl bond distances range from 2.40 to 2.50 Å.[5]
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Caption: Idealized octahedral coordination of a Molybdenum atom in the α-MoCl₃ lattice.

The β-MoCl₃ Polymorph
The beta form of Molybdenum(III) trichloride also features a layered structure, but with a

different packing arrangement of the chloride ions.[1] While the α-form exhibits a cubic close-

packing of chloride ions, the β-form is characterized by a hexagonal close-packing

arrangement.[1] This subtle difference in packing leads to distinct physical and potentially

chemical properties between the two polymorphs.

Synthesis of Molybdenum(III) Trichloride:
Experimental Protocols
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The synthesis of MoCl₃ requires careful consideration of its air and moisture sensitivity. All

manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using

Schlenk line or glovebox techniques. The most common synthetic routes involve the reduction

of a higher-valent molybdenum chloride, typically molybdenum(V) pentachloride (MoCl₅).

Synthesis of α-MoCl₃ via Reduction of MoCl₅ with Tin(II)
Chloride
This method is often preferred due to its higher yield and the use of a milder reducing agent

compared to hydrogen gas.[1]

Protocol:

Preparation: In a glovebox, charge a Schlenk flask equipped with a magnetic stir bar with

anhydrous tin(II) chloride (SnCl₂).

Dissolution: Add anhydrous diethyl ether (Et₂O) to the flask and stir to dissolve the SnCl₂.

Addition of MoCl₅: Slowly add solid MoCl₅ to the stirred solution. The reaction is typically

exothermic, and the addition should be controlled to maintain a moderate temperature.

Reaction: Continue stirring the reaction mixture at room temperature. The progress of the

reaction can be monitored by the color change of the solution and the precipitation of the

dark red α-MoCl₃ product.

Isolation: After the reaction is complete (typically several hours), the solid product is isolated

by filtration under an inert atmosphere.

Washing and Drying: The collected solid is washed with anhydrous diethyl ether to remove

any unreacted starting materials and byproducts, and then dried under vacuum to yield pure

α-MoCl₃.
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Caption: Workflow for the synthesis of α-MoCl₃ via SnCl₂ reduction of MoCl₅.

Synthesis via Reduction of MoCl₅ with Hydrogen Gas
This is a more traditional method for preparing MoCl₃.[6]

Protocol:

Setup: Place MoCl₅ in a reaction tube within a tube furnace.

Inert Atmosphere: Purge the system with an inert gas (e.g., argon) to remove air and

moisture.

Reduction: Introduce a stream of dry hydrogen (H₂) gas over the MoCl₅ while heating the

furnace. The reaction temperature and H₂ flow rate are critical parameters to control the

reaction.

Condensation: The volatile byproducts (e.g., HCl) are carried away by the gas stream.

Isolation: After the reaction is complete, the furnace is cooled to room temperature under a

continuous flow of inert gas. The resulting MoCl₃ product is then collected in an inert

atmosphere.

Chemical Reactivity and Applications
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The reactivity of MoCl₃ is dominated by its Lewis acidic nature and its ability to serve as a

precursor to a wide range of molybdenum complexes. Its air and moisture sensitivity are critical

considerations in its chemical transformations.

Lewis Acidity and Formation of Adducts
Molybdenum(III) trichloride acts as a Lewis acid, readily forming adducts with Lewis bases. A

notable example is the formation of ether complexes, such as MoCl₃(THF)₃ (THF =

tetrahydrofuran) and MoCl₃(Et₂O)₃.[1] These adducts are often more soluble and easier to

handle than the parent MoCl₃, making them valuable starting materials for further synthesis.

The formation of these adducts involves the coordination of the oxygen atom of the ether to the

molybdenum center.

Role in Catalysis
Molybdenum compounds are known for their catalytic activity in various organic

transformations.[7] MoCl₃ and its derivatives have shown promise as catalysts, particularly in

the polymerization and cyclotrimerization of alkynes.[3] The catalytic cycle is believed to involve

the coordination of the alkyne to the molybdenum center, followed by insertion and subsequent

reaction steps to form the polymer or cyclic product. The precise mechanism can be complex

and is an active area of research.

Precursor to Organometallic and Coordination
Compounds
A primary application of MoCl₃ is as a starting material for the synthesis of other molybdenum

compounds. It can be used to prepare a variety of organometallic complexes, coordination

compounds, and metal-organic frameworks (MOFs). These reactions often involve the

displacement of the chloride ligands by other anionic or neutral ligands.

Emerging Applications in Drug Development
Recent research has highlighted the potential of molybdenum compounds as therapeutic

agents, particularly in the field of oncology.[8] While much of the research has focused on other

molybdenum species, the unique properties of Mo(III) complexes make them intriguing

candidates for drug design. The cytotoxicity of certain molybdenum compounds against cancer

cell lines has been demonstrated, and proposed mechanisms of action include the induction of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://en.wikipedia.org/wiki/Molybdenum(III)_chloride
https://www.imoa.info/molybdenum-uses/molybdenum-chemistry-uses/catalysts.php
https://www.fishersci.ca/shop/products/molybdenum-iii-chloride-99-5-metals-basis-thermo-scientific/p-7049335
https://www.researchgate.net/publication/335746649_Impact_of_Molybdenum_Compounds_as_Anticancer_Agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


apoptosis and the generation of reactive oxygen species (ROS).[9][10] The development of

Mo(III)-based metallodrugs is an emerging area with the potential for significant advancements

in cancer therapy.

Safety and Handling
Molybdenum(III) trichloride is a hazardous substance that requires careful handling.

Air and Moisture Sensitivity: As previously mentioned, MoCl₃ is highly sensitive to air and

moisture.[1] All handling and storage should be conducted under a dry, inert atmosphere

(e.g., in a glovebox or using Schlenk techniques). Exposure to air can lead to oxidation and

the formation of molybdenum oxides, while reaction with water will produce hydrochloric

acid.

Corrosivity: It is a corrosive material that can cause severe skin burns and eye damage.[11]

Toxicity: Inhalation of dust can cause respiratory irritation.[12] Ingestion is also harmful.

Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat, must be worn at all times when handling MoCl₃. Work should

be conducted in a well-ventilated fume hood.

Conclusion
Molybdenum(III) trichloride is a compound of fundamental importance and growing practical

utility. Its rich structural chemistry, coupled with its versatile reactivity, makes it a cornerstone

for the synthesis of a wide array of molybdenum-containing materials. From its role as a

catalyst in organic synthesis to its emerging potential in the development of novel anticancer

agents, MoCl₃ continues to be a subject of intense scientific inquiry. A thorough understanding

of its physical and chemical properties, as detailed in this guide, is the foundation for unlocking

its full potential in advancing chemical and biomedical research.

References
Molybdenum(III) chloride. In Wikipedia. Retrieved January 24, 2026, from [Link]

Couch, D. E., & Brenner, A. (1959). Preparation of Trichloride and Tetrachloride of
Molybdenum. Journal of Research of the National Bureau of Standards Section A: Physics

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6754869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7223681/
https://en.wikipedia.org/wiki/Molybdenum(III)_chloride
https://www.mdpi.com/2073-4344/12/8/926
https://pubchem.ncbi.nlm.nih.gov/compound/Molybdenum-trichloride
https://en.wikipedia.org/wiki/Molybdenum(III)_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and Chemistry, 63A(2), 185–188.
Method for preparing molybdenum pentachloride. (2011). Google Patents.
Schinski, W., & Holt, S. L. (2021). Nature-Inspired Homogeneous Catalytic Perchlorate
Reduction Using Molybdenum Complexes.

MoCl₃ Crystal Structure. Materials Project. Retrieved January 24, 2026, from [Link]

Preparation method of monoclinic-phase molybdenum trioxide. (2012). Google Patents.
Lin, Y.-S., Chen, Y.-J., & Chen, Y.-F. (2016). The Synthesis of α-MoO₃ by Ethylene Glycol.
Wang, H., Li, C., & Sun, Y. (2022). High-Temperature Reaction Mechanism of Molybdenum
Metal in Direct Coal Liquefaction Residue. Molecules, 27(16), 5345.

Winter, M. Molybdenum: molybdenum trichloride. WebElements. Retrieved January 24,

2026, from [Link]

Molybdenum trichloride. PubChem. Retrieved January 24, 2026, from [Link]

Polyoxometalate. In Wikipedia. Retrieved January 24, 2026, from [Link]

Dilworth, J. R., & Richards, R. L. (1980). Ether Complexes of Molybdenum(III) and
Molybdenum(IV) Chlorides. Inorganic Syntheses, 20, 119-122.
Trost, B. M., & Dogra, K. (2007). Mechanistic studies of the molybdenum-catalyzed
asymmetric alkylation reaction. Proceedings of the National Academy of Sciences, 104(33),
13196-13200.
Coddington, J. M., & Taylor, M. J. (1989). Molybdenum-95 nuclear magnetic resonance and
vibrational spectroscopic studies of molybdenum(VI) species in aqueous solutions and
solvent extracts from hydrochloric and hydrobromic acid: evidence for the complexes
[Mo2O5(H2O)6]2+, [MoO2X2(H2O)2](X = Cl or Br), and [MoO2Cl4]2–. Journal of the
Chemical Society, Dalton Transactions, (11), 2233-2238.
Odularu, A. T., Ajibade, P. A., & Mbese, J. Z. (2019). Impact of Molybdenum Compounds as
Anticancer Agents.

Molybdenum trioxide. PubChem. Retrieved January 24, 2026, from [Link]

Jayaprakash, D., & Figg, W. D. (2014). Molybdenum-based compounds in catalysis
reactions.

Synthesis, characterization and anti-cancer applications of ytterbium doped gadolinium

molybdate nanophosphor compound. International Molybdenum Association. Retrieved

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://materialsproject.org/materials/mp-23192/
https://www.webelements.com/compounds/molybdenum/molybdenum_trichloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Molybdenum-trichloride
https://en.wikipedia.org/wiki/Polyoxometalate
https://pubchem.ncbi.nlm.nih.gov/compound/Molybdenum-trioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


January 24, 2026, from [Link]

How to prepare a solution of MoCl3? ResearchGate. Retrieved January 24, 2026, from [Link]

Trost, B. M., & Fraisse, P. L. (2001). Investigating the Molybdenum Nitrogenase Mechanistic
Cycle Using Spectroelectrochemistry. Journal of the American Chemical Society, 123(47),
11711–11712.
Givan, A., & Shamir, J. (1983). Vibrational spectra of binuclear molybdenum sulfate
complexes of high bond order. Inorganic Chemistry, 22(19), 2733-2736.
Meyer, M. R., & Maurer, H. H. (2016). What is the contribution of human FMO3 in the N-
oxygenation of selected therapeutic drugs and drugs of abuse?. Toxicology Letters, 258,
S104.
Odularu, A. T., Ajibade, P. A., & Mbese, J. Z. (2019). Impact of Molybdenum Compounds as
Anticancer Agents.
Odularu, A. T., Ajibade, P. A., & Mbese, J. Z. (2019). Impact of Molybdenum Compounds as
Anticancer Agents.
Lide, D. R. (Ed.). (2004). CRC handbook of chemistry and physics (85th ed.). CRC press.
Flint, C. D., & Paulusz, A. G. (1980). Infrared and visible luminescence spectra of MoCl6 3-
and MoBr6 3- in cubic elpasolite crystals. Molecular Physics, 41(4), 907-919.
C-H, Lee. (2014).
Broda, H., & Tuczek, F. (2021). Catalytic Ammonia Synthesis Mediated by Molybdenum
Complexes with PN3P Pincer Ligands: Influence of P/N Substituents and Molecular
Mechanism. Molecules, 26(11), 3235.
Averkiev, B. B., & Polshettiwar, V. (2020). Efficacy and Mechanism of Action of Marine
Alkaloid 3,10-Dibromofascaplysin in Drug-Resistant Prostate Cancer Cells. Marine Drugs,
18(12), 627.
R, V. S., & S, S. (2019). Steering Efficacy of Nano Molybdenum Towards Cancer:
Mechanism of Action. International Journal of Nanomedicine, 14, 3965–3978.
Li, Y., Wang, Y., Zhang, Y., Wang, Y., & Liu, Y. (2023). Magnetic Susceptibility of High-Purity
Molybdenum: Role of Trace Impurities and Theoretical Modeling.

Ashenhurst, J. Master Organic Chemistry. Retrieved January 24, 2026, from [Link]

Molybdenum compounds in catalysts. International Molybdenum Association. Retrieved

January 24, 2026, from [Link]

Pati, R. S., Rai, R. K., Islam, A., & Roy, G. (2023).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.imoa.info/molybdenum-uses/molybdenum-in-life/health-and-environment/synthesis-characterization-and-anti-cancer-applications-of-ytterbium-doped-gadolinium-molybdate-nanophosphor-compound.php
https://www.researchgate.net/post/How_to_prepare_a_solution_of_MoCl3
https://www.masterorganicchemistry.com/
https://www.imoa.info/molybdenum-uses/molybdenum-catalysts/molybdenum-compounds-in-catalysts.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jeyakumar, K., & Chand, D. K. (2008). Ring-Opening Reactions of Epoxides Catalyzed by
Molybdenum(VI) Dichloride Dioxide. Synthesis, 2008(05), 807-819.
Van Der Vight, L. A., et al. (2023).
Shvo, Y., Goldberg, I., Czerkie, D., & Stein, Z. (1997).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Molybdenum(III) chloride - Wikipedia [en.wikipedia.org]

2. WebElements Periodic Table » Molybdenum » molybdenum trichloride
[winter.group.shef.ac.uk]

3. Molybdenum(III) chloride, 99.5% (metals basis) 2 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.ca]

4. Cytotoxicity of Iron (III), Molybdenum (III), and their Mixtures in BALB/3T3 and HepG2
Cells - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. imoa.info [imoa.info]

8. researchgate.net [researchgate.net]

9. Impact of Molybdenum Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

10. Steering Efficacy of Nano Molybdenum Towards Cancer: Mechanism of Action - PMC
[pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. Molybdenum trichloride | Cl3Mo | CID 83515 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Molybdenum(III) Trichloride: A Comprehensive
Technical Guide for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079302#physical-and-chemical-properties-of-
molybdenum-3-trichloride]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b079302?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Molybdenum(III)_chloride
https://winter.group.shef.ac.uk/webelements/compounds/molybdenum/molybdenum_trichloride.html
https://winter.group.shef.ac.uk/webelements/compounds/molybdenum/molybdenum_trichloride.html
https://www.fishersci.ca/shop/products/molybdenum-iii-chloride-99-5-metals-basis-thermo-scientific/p-7049335
https://www.fishersci.ca/shop/products/molybdenum-iii-chloride-99-5-metals-basis-thermo-scientific/p-7049335
https://pmc.ncbi.nlm.nih.gov/articles/PMC6364151/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6364151/
https://www.researchgate.net/publication/231238143_Synthesis_and_Characterization_of_MoO3_Thin_Films_and_Powders_from_a_Molybdenum_Chloromethoxide
https://www.researchgate.net/publication/279614052_MolybdenumIII_chloride
https://www.imoa.info/molybdenum-uses/molybdenum-chemistry-uses/catalysts.php
https://www.researchgate.net/publication/335746649_Impact_of_Molybdenum_Compounds_as_Anticancer_Agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC6754869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7223681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7223681/
https://www.mdpi.com/2073-4344/12/8/926
https://pubchem.ncbi.nlm.nih.gov/compound/Molybdenum-trichloride
https://www.benchchem.com/product/b079302#physical-and-chemical-properties-of-molybdenum-3-trichloride
https://www.benchchem.com/product/b079302#physical-and-chemical-properties-of-molybdenum-3-trichloride
https://www.benchchem.com/product/b079302#physical-and-chemical-properties-of-molybdenum-3-trichloride
https://www.benchchem.com/product/b079302#physical-and-chemical-properties-of-molybdenum-3-trichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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